Cas no 3687-28-3 (3,5-dimethoxybiphenyl-4-ol)
3,5-dimethoxybiphenyl-4-ol structure
Product Name:3,5-dimethoxybiphenyl-4-ol
CAS No:3687-28-3
MF:C14H14O3
MW:230.259164333344
CID:1480024
PubChem ID:442508
Update Time:2025-08-03
3,5-dimethoxybiphenyl-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethoxybiphenyl-4-ol
- (1,1'-Biphenyl)-4-ol, 3,5-dimethoxy-
- 2,6-dimethoxy-4-phenylphenol
- Aucuparin
- UNII-18IC7401L0
- CHEBI:2920
- Q27105881
- AC1L9CZ5
- PHENOL, 2,6-DIMETHOXY-4-PHENYL-
- 18IC7401L0
- Aucaparin
- DTXSID40190353
- CS-0143554
- (1,1-Biphenyl)-4-ol, 3,5-dimethoxy-
- CHEMBL1079777
- 2,6-dimethoxy-4-phenyl-phenol
- HY-137992
- 4-Hydroxy-3,5-dimethoxybiphenyl
- C09918
- SCHEMBL11223391
- SureCN11223391
- 3687-28-3
- AKOS030531275
- 3,5-Dimethoxy-(1,1'-biphenyl)-4-ol
- DA-71140
- 3,5-Dimethoxy-[1,1'-biphenyl]-4-ol
- TS-10140
- (1,1'-biphenyl)-4-ol,3,5-dimethoxy-
- DTXCID50112844
- 3,5-dimethoxy(1,1'-biphenyl)-4-ol
-
- Inchi: 1S/C14H14O3/c1-16-12-8-11(9-13(17-2)14(12)15)10-6-4-3-5-7-10/h3-9,15H,1-2H3
- InChI Key: KCKBEANTNJGRCV-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)C1C=CC=CC=1)OC)O
Computed Properties
- Exact Mass: 230.09432
- Monoisotopic Mass: 230.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 349.4±37.0 °C at 760 mmHg
- Flash Point: 165.1±26.5 °C
- PSA: 38.69
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3,5-dimethoxybiphenyl-4-ol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
3,5-dimethoxybiphenyl-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3469-1 mg |
Aucuparin |
3687-28-3 | 1mg |
¥2035.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3469-1mg |
Aucuparin |
3687-28-3 | 99.81% | 1mg |
¥ 3620 | 2024-07-20 | |
| TargetMol Chemicals | TN3469-5mg |
Aucuparin |
3687-28-3 | 99.81% | 5mg |
¥ 7350 | 2024-07-20 | |
| TargetMol Chemicals | TN3469-1 mg |
Aucuparin |
3687-28-3 | 99.81% | 1mg |
¥ 3,620 | 2023-07-11 | |
| A2B Chem LLC | AY40405-1mg |
(1,1-Biphenyl)-4-ol, 3,5-dimethoxy- |
3687-28-3 | 99.81% | 1mg |
$444.00 | 2023-12-30 | |
| A2B Chem LLC | AY40405-5mg |
(1,1-Biphenyl)-4-ol, 3,5-dimethoxy- |
3687-28-3 | 98.5% | 5mg |
$494.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3469-10mg |
Aucuparin |
3687-28-3 | 99.81% | 10mg |
¥ 9880 | 2024-07-20 | |
| TargetMol Chemicals | TN3469-25mg |
Aucuparin |
3687-28-3 | 99.81% | 25mg |
¥ 14700 | 2024-07-20 | |
| TargetMol Chemicals | TN3469-50mg |
Aucuparin |
3687-28-3 | 99.81% | 50mg |
¥ 19800 | 2024-07-20 | |
| TargetMol Chemicals | TN3469-100mg |
Aucuparin |
3687-28-3 | 99.81% | 100mg |
¥ 26700 | 2024-07-20 |
3,5-dimethoxybiphenyl-4-ol Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3687-28-3 (3,5-dimethoxybiphenyl-4-ol) Related Products
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